1,5-Diacetylanthracene

• CAS No.: 10210-34-1
• Molecular Formula: C18H14O2
• Molecular Weight: 262.3 g/mol
• IUPAC Name: 1-(5-acetylanthracen-1-yl)ethanone
• InChI: InChI=1S/C18H14O2/c1-11(19)15-7-3-5-13-10-18-14(9-17(13)15)6-4-8-16(18)12(2)20/h3-10H,1-2H3
• InChI Key: XLGNVUALNGWNGZ-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC=CC2=CC3=C(C=CC=C3C(=O)C)C=C21

Description

1,5-Diacetylanthracene (1,5-DAAN) is a diacetyl-functionalized derivative of anthracene, where acetyl groups are substituted at the 1- and 5-positions of the anthracene core. This compound has garnered attention in materials science due to its unique electronic and structural properties, particularly in the context of charge-transfer (CT) co-crystals and spin-based quantum devices .

Comparison with Similar Compounds

Key Properties

1,5-DAAN exhibits a modulated optical band gap due to its acetyl substitution pattern, which alters the donor strength of the anthracene core in CT co-crystals with acceptors like tetracyanobenzene (TCNB). These co-crystals demonstrate enhanced spin-polarization dynamics, with improved spin-lattice (T1) and spin-spin (T2) relaxation times compared to unmodified anthracene:TCNB systems, making them promising for maser applications .

Comparison with Similar Compounds

Mono-Acetylanthracenes (1-AAN and 9-AAN)

Mono-acetylanthracenes, such as 1-acetylanthracene (1-AAN) and 9-acetylanthracene (9-AAN), are precursors to diacetylated derivatives. Key differences include:

• Triplet Yield : 1-AAN and 9-AAN are selected for their high triplet yields, a critical feature for photophysical applications. In contrast, 1,5-DAAN prioritizes spin dynamics over triplet yield .
• Synthetic Utility: Mono-acetylanthracenes are intermediates in the synthesis of diacetylated derivatives, with 9-AAN forming more readily due to the reactivity of the central anthracene position .

Diacetylanthracene Isomers (9,10-DAAN)

9,10-Diacetylanthracene (9,10-DAAN), with acetyl groups at the central 9,10-positions, contrasts sharply with 1,5-DAAN:

• Optical Band Gap: The 9,10-substitution pattern results in a smaller modulation of the optical band gap compared to 1,5-DAAN, as the central positions enhance π-conjugation and donor-acceptor interactions in CT co-crystals .
• Spin Dynamics : While both isomers improve T1 and T2 times over anthracene:TCNB, 1,5-DAAN exhibits superior spin-polarization properties, likely due to reduced steric hindrance and optimized packing in co-crystals .

Other Diacetylated Aromatics

Comparisons with non-anthracene diacetylated systems highlight structural influences on reactivity and conjugation:

• 1,4-Diacetylbenzene : Linear acetyl substitution in benzene derivatives facilitates extended conjugation but lacks the steric and electronic complexity of anthracene-based systems.
• 1,5-Diacetylnaphthalene: Similar to 1,5-DAAN, this compound exhibits orthogonal acetyl placement but with shorter π-conjugation, resulting in distinct aldol reaction outcomes and lower yields of conjugated quinones (42–54%) compared to anthracene derivatives .

Data Tables

Table 1: Optical and Spin Properties of Anthracene Derivatives in TCNB Co-Crystals

Compound	Acetyl Positions	Optical Band Gap Modulation	Spin T1/T2 Improvement
Anthracene:TCNB	None	Baseline	Baseline
1,5-DAAN:TCNB	1,5	High	Significant
9,10-DAAN:TCNB	9,10	Moderate	Moderate
1-AAN:TCNB	1	Low	Not reported